n-Nonane

• CAS No.: 111-84-2
• Product Name: n-Nonane
• Molecular Formula: H3C-(CH2)7-CH3; C9H20; C9H20
• Molecular Weight: 128.25 g/mol
• IUPAC Name: nonane
• Standard InChI: InChI=1S/C9H20/c1-3-5-7-9-8-6-4-2/h3-9H2,1-2H3
• Standard InChIKey: BKIMMITUMNQMOS-UHFFFAOYSA-N
• SMILES: CCCCCCCCC
• Canonical SMILES: CCCCCCCCC
• Boiling Point: 303.4 °F at 760 mm Hg (NTP, 1992); 150.8 °C; 150.47 °C; 303°F
• Colorform: Colorless liquid
• Density: 0.718 at 68 °F (USCG, 1999); d204 0.72; 0.7176 g/cu cm at 20 °C; Relative density (water = 1): 0.7; 0.718; 0.72
• Flash Point: 88 °F (NTP, 1992); 88 °F (31 °C) (Closed Cup); 31 °C c.c.; 88°F
• Melting Point: -60 °F (NTP, 1992); -53.5 °C; Fp -51 °; -53.47 °C; -51°C; -51 °C; -60°F
• Physical Description: N-nonane appears as a clear colorless liquid with a sharp odor. Flash point 86°F. Insoluble in water and less dense than water. Contact may irritate eyes and possibly injury the cornea. May irritate skin. Vapor inhalation may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea.; GasVapor; Liquid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a gasoline-like odor.
• Description: , also known as N-nonane or CH3-[CH2]7-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 2-nonanol, nonan-1-ol, and nonanoic acid. is an alkane and gasoline tasting compound that can be found in a number of food items such as common oregano, pepper (spice), ginger, and lime. This makes a potential biomarker for the consumption of these food products.; N-nonane appears as a clear colorless liquid with a sharp odor. Flash point 86°F. Insoluble in water and less dense than water. Contact may irritate eyes and possibly injury the cornea. May irritate skin. Vapor inhalation may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea.; Nonane is a straight chain alkane composed of 9 carbon atoms. It has a role as a volatile oil component and a plant metabolite.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 1.72e-06 M; 0.00022 mg/mL at 25 °C; In water, 0.220 mg/L at 25 °C; Very soluble in ethanol and ether; miscible with acetone, benzene, chloroform, hydrogen peroxide; Solubility in water, g/100ml at 25 °C: 0.00002 (very poor); Insoluble
• Synonyms: n-nonane; nonane
• Vapor Density: 4.41 (NTP, 1992) (Relative to Air); 4.41 (Air = 1); Relative vapor density (air = 1): 4.4; 4.41
• Vapor Pressure: 3.22 mm Hg at 68 °F ; 10 mm Hg at 100.4° F (NTP, 1992); 4.45 mmHg; 4.45 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 25 °C: 0.59; 3.2 mmHg; 3 mmHg
• PubChem Compound: 8141
• Last Modified: Nov 11 2021